Cas no 6289-53-8 (3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one)
6289-53-8 structure
Product Name:3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one
CAS No:6289-53-8
MF:C12H14O
MW:174.238963603973
CID:1641418
PubChem ID:221290
Update Time:2025-04-21
3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one
- 3,4-Dimethyl-1-oxo-tetralin
- 3,4-dimethyl-3,4-dihydronaphthalen-1(2h)-one
- 3,4-Dimethyl-3,4-dihydro-2H-naphthalin-1-on
- AR-1E9266
- AC1Q6JBB
- HMS3091B15
- NSC5682
- AC1L5A1S
- 4-Oxo-1.2-dimethyl-1.2.3.4-tetrahydro-naphthalin
- CTK5B6524
- 4-Oxo-1.2-dimethyl-tetralin
- 3.4-Dimethyl-tetralon-(1)
- MLS002637830
- 3,4-Dimethyl-1-oxo-tetralin; 3,4-dimethyl-3,4-dihydronaphthalen-1(2h)-one; 3,4-Dimethyl-3,4-dihydro-2H-naphthalin-1-on; AR-1E9266; AC1Q6JBB; HMS3091B15; NSC5682; AC1L5A1S; 4-Oxo-1.2-dimethyl-1.2.3.4-tetrahydro-naphthalin; CTK5B6524; 4-Oxo-1.2-dimethyl-tetralin; 3.4-Dimethyl-tetralon-(1); MLS002637830;
- NSC-5682
- CHEMBL1886297
- DTXSID40278009
- SMR001547342
- 6289-53-8
-
- Inchi: 1S/C12H14O/c1-8-7-12(13)11-6-4-3-5-10(11)9(8)2/h3-6,8-9H,7H2,1-2H3
- InChI Key: FKYUFNAINXVQNS-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C)C(C)C1
Computed Properties
- Exact Mass: 174.10452
- Monoisotopic Mass: 174.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.008
- Boiling Point: 260.5°C at 760 mmHg
- Flash Point: 104.6°C
- Refractive Index: 1.52
- PSA: 17.07
- LogP: 3.01260
3,4-dimethyl-3,4-dihydro-2h-naphthalen-1-one Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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